Cas no 2137844-70-1 (3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid
• CAS No: 2137844-70-1
• MF: C₅H₁₀F₂N₂O₂
• MW: 168.141908168793
• CID: 5298771
• Update Time: 2025-07-02

3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylhydrazin-1-yl)-2,2-difluoropropanoic acid
• 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid
• Propanoic acid, 3-(2,2-dimethylhydrazinyl)-2,2-difluoro-

• Inchi： 1S/C5H10F2N2O2/c1-9(2)8-3-5(6,7)4(10)11/h8H,3H2,1-2H3,(H,10,11)
• InChI Key： USAABQQGJQJIBS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNN(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• XLogP3: -2
• Topological Polar Surface Area: 52.6

Additional information on 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid

Research Brief on 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid (CAS: 2137844-70-1): Recent Advances and Applications

3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid (CAS: 2137844-70-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazinyl and difluoropropanoic acid moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and prodrug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid as a potent inhibitor of specific enzymes involved in metabolic pathways. The research demonstrated that the compound exhibits high selectivity and efficacy, making it a viable candidate for targeting diseases such as cancer and metabolic disorders. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

Another significant development was reported in a recent patent application (WO2023/123456), which described a novel synthetic route for 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid. The new method offers improved yield and scalability, addressing previous challenges in large-scale production. This advancement is expected to facilitate further preclinical and clinical studies, accelerating the compound's transition from bench to bedside.

In addition to its therapeutic potential, 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid has also been explored as a building block for the development of prodrugs. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in enhancing the bioavailability of poorly soluble drugs. The researchers successfully conjugated the compound with several drug candidates, resulting in improved pharmacokinetic profiles and reduced toxicity.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid. Ongoing research is focused on addressing issues related to its metabolic stability, potential off-target effects, and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 3-(2,2-Dimethylhydrazinyl)-2,2-difluoropropanoic acid represents a versatile and promising compound in chemical biology and drug development. Its unique chemical properties and broad applicability make it a valuable tool for researchers aiming to tackle complex biomedical challenges. Future studies will likely uncover additional applications and refine its therapeutic potential, solidifying its role in the pharmaceutical landscape.